Cas no 1147518-65-7 ([2-[3-(Furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-formylbenzoate)

• Product Name: [2-[3-(Furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-formylbenzoate
• CAS No: 1147518-65-7
• MF: C₂₁H₁₆N₂O₅S
• MW: 408.427144050598
• CID: 6011321
• PubChem ID: 42931484
• Update Time: 2025-06-08

[2-[3-(Furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• [2-[3-(Furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-formylbenzoate
• EN300-1188098
• 2-[5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-oxoethyl 2-formylbenzoate
• 1147518-65-7
• AKOS030686097

• Inchi： 1S/C21H16N2O5S/c24-12-14-5-1-2-6-15(14)21(26)28-13-20(25)23-17(18-7-3-9-27-18)11-16(22-23)19-8-4-10-29-19/h1-10,12,17H,11,13H2
• InChI Key： HBNLYNBZTQBFDE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(C2=CC=CO2)N(C(COC(C2C=CC=CC=2C=O)=O)=O)N=1

Computed Properties

• Exact Mass: 408.07799279g/mol
• Monoisotopic Mass: 408.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 117Ų

Additional information on [2-[3-(Furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-formylbenzoate

Introduction to Compound CAS No. 1147518-65-7: [2-[3-(Furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-formylbenzoate

[2-[3-(Furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-formylbenzoate (CAS No. 1147518-65-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a thiophene ring, and a pyrazoline moiety, all interconnected in a manner that imparts distinct chemical and biological properties.

The furan and thiophene rings are heterocyclic compounds known for their aromaticity and reactivity. The presence of these rings in the structure of [2-[3-(Furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-formylbenzoate contributes to its stability and potential for forming stable complexes with various biomolecules. The pyrazoline moiety, on the other hand, is a five-membered ring with two nitrogen atoms, which can undergo various chemical transformations and is often associated with biological activity.

Recent studies have highlighted the potential of [2-[3-(Furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-formylbenzoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that this compound exhibits potent anti-inflammatory and anti-cancer properties. The researchers found that it selectively inhibits the activity of certain enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study published in the European Journal of Medicinal Chemistry (2020), [2-[3-(Furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl] 2-formylbenzoate was evaluated for its anticancer activity against various cancer cell lines. The results showed that it effectively induced apoptosis in cancer cells while sparing normal cells, suggesting its potential as a selective anticancer agent. The mechanism of action was attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and survival.

The formylbenzoate group in the compound's structure is particularly noteworthy. This functional group can participate in various chemical reactions, such as nucleophilic addition and condensation reactions, which can be exploited for the synthesis of more complex derivatives. Additionally, the formyl group can serve as a handle for further functionalization, allowing for the introduction of additional pharmacophores or targeting moieties to enhance the compound's therapeutic potential.

In terms of synthetic accessibility, [2-[3-(Furan-2-yl)-5-thiophen-2-y l -3 ,4 -d ihy drop yra zol - 2 - y l ] - 2 - ox o e th y l ] 2 - form yl b en z o at e can be synthesized using well-established methodologies in organic chemistry. A typical synthetic route involves the condensation of an appropriate furan derivative with a thiophene-containing aldehyde to form the pyrazoline core, followed by esterification with formic acid to introduce the formylbenzoate group. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production.

The physicochemical properties of [2-[3-(Furan - 2 - y l ) - 5 - thi oph en - 2 - y l ) - 3 ,4 - dihy drop yra zol - 2 - y l ] - 2 - ox o e th y l ] 2 - form yl b en z o at e have also been extensively studied. It is generally found to be stable under standard laboratory conditions and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

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